Cas no 5351-04-2 (3-(diethylamino)propanenitrile)

3-(diethylamino)propanenitrile structure
5351-04-2 structure
Product Name:3-(diethylamino)propanenitrile
CAS No:5351-04-2
MF:C7H14N2
MW:126.199461460114
CID:368887
PubChem ID:79306
Update Time:2025-04-19

3-(diethylamino)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3-(diethylamino)-
    • 3-(DIETHYLAMINO)-PROPANENITRILE
    • 3-Diethylaminopropionitrile
    • 3-Diethylaminopropiononitrile
    • 3-(diethylamino)propanenitrile
    • NSC 95
    • W-110029
    • SCHEMBL64558
    • 3-(diethylamino)-propionitrile
    • AI3-13185
    • 3-(Diethylamino)propionitrile
    • N-(2-Cyanoethyl)diethylamine
    • EINECS 226-323-9
    • Z53116564
    • MFCD00013820
    • NSC-56550
    • AKOS000119757
    • UNII-AZT87H1OVI
    • EC 226-323-9
    • Propanenitrile, 3-(diethylamino)-
    • NSC56550
    • NSC 56550
    • DTXSID1063807
    • NS00002164
    • InChI=1/C7H14N2/c1-3-9(4-2)7-5-6-8/h3-5,7H2,1-2H
    • 5351-04-2
    • NSC95
    • CS-0235841
    • F83152
    • NSC-95
    • Propionitrile, 3-(diethylamino)-
    • N,N-DIETHYLAMINOPROPIONITRILE
    • 3-(diethylamino)propionitrile, AldrichCPR
    • FT-0613753
    • LS-12506
    • IPKHAN 110
    • EN300-16260
    • AZT87H1OVI
    • ethane, 1-cyano-2-diethylamino-
    • ALBB-033165
    • Inchi: 1S/C7H14N2/c1-3-9(4-2)7-5-6-8/h3-5,7H2,1-2H3
    • InChI Key: LFFKXGFSDGRFQA-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)CCC#N

Computed Properties

  • Exact Mass: 126.11600
  • Monoisotopic Mass: 126.115698
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 96.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 27

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.86
  • Melting Point: -64 °C
  • Boiling Point: 197 °C
  • Flash Point: 79 °C
  • Refractive Index: 1.4345-1.4365
  • PSA: 27.03000
  • LogP: 1.24188
  • Solubility: Not determined

3-(diethylamino)propanenitrile Security Information

  • Hazard Category Code: 36/37/38-22
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S24/25

3-(diethylamino)propanenitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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